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Compound of Interest

Compound Name: 5-(Chloromethyl)isoxazole

Cat. No.: B1588054

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-(Chloromethyl)isoxazole is a pivotal heterocyclic building block in medicinal chemistry and
materials science. The isoxazole scaffold is a key pharmacophore in a number of approved
drugs, and the reactive chloromethyl group provides a versatile handle for further synthetic
transformations. A thorough understanding of the physicochemical properties of this compound
is essential for its effective use in research and development, influencing everything from
reaction setup and purification to formulation and storage. This guide provides a detailed
overview of the key physical properties of 5-(chloromethyl)isoxazole, with a focus on its
melting and boiling points, and outlines the experimental methodologies for their determination.

Core Physicochemical Properties

The physical state and thermal properties of 5-(chloromethyl)isoxazole are critical
parameters for its handling and application in synthesis.

Physical State and Appearance

Under standard laboratory conditions, 5-(chloromethyl)isoxazole is a colorless to pale yellow
solid. Its solid nature at room temperature is an important consideration for storage and
handling, as it is generally more stable and less volatile than a liquid counterpart.
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Solubility Profile

5-(Chloromethyl)isoxazole is reported to be soluble in some organic solvents, including
dichloromethane and ethanol. This solubility is consistent with its molecular structure, which
contains both a polar isoxazole ring and a less polar chloromethyl group. For practical
applications, a more detailed solubility analysis is often required. Preliminary assessments in a
range of common laboratory solvents are recommended to establish optimal conditions for
reactions and purifications.

Property Value Source(s)
Molecular Formula C4H4CINO [1]
Molecular Weight 117.53 g/mol [1]
Appearance Colorless to pale yellow solid

Melting Point 56-57 °C

Data not available; likely
Boiling Point susceptible to decomposition [2]

at atmospheric pressure.

B Soluble in dichloromethane
Solubility and ethanol

Thermal Properties: Melting and Boiling Points

The melting and boiling points are fundamental physical constants that provide insights into the
purity and thermal stability of a compound.

Melting Point

The melting point of 5-(chloromethyl)isoxazole is reported to be in the range of 56-57 °C. A
sharp melting point range is indicative of high purity. Broadening of the melting point range can
suggest the presence of impurities.

Boiling Point: Challenges and Considerations
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An experimental boiling point for 5-(chloromethyl)isoxazole at atmospheric pressure is not
readily available in the scientific literature.[2] This is not uncommon for reactive heterocyclic
compounds, which can be prone to decomposition at elevated temperatures. The presence of
the chloromethyl group may contribute to thermal instability.

For purification purposes, vacuum distillation is the recommended technique for compounds of
this nature. By reducing the pressure, the boiling point is lowered, which can mitigate the risk of
decomposition. For example, a related dihydroisoxazole derivative has been reported to have a
boiling point of 44-48 °C at a reduced pressure of 17-18 mbar. While not directly comparable,
this illustrates the utility of vacuum distillation for this class of compounds.

Experimental Determination of Physical Properties

Accurate determination of melting and boiling points is crucial for compound characterization.
The following section details the principles and methodologies for these measurements.

Workflow for Physicochemical Characterization
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Caption: Workflow for the experimental determination of the melting and boiling points of 5-
(chloromethyl)isoxazole.

Melting Point Determination via the Thiele Tube Method

The Thiele tube method is a classic and effective technique for determining the melting point of
a solid.

Principle: The unique shape of the Thiele tube allows for the creation of convection currents in
a heating oil bath, ensuring uniform and gradual heating of the sample.[1][3][4]

Step-by-Step Protocol:

Sample Preparation: A small amount of finely powdered 5-(chloromethyl)isoxazole is
packed into a capillary tube, sealed at one end.

e Apparatus Assembly: The capillary tube is attached to a thermometer, with the sample
aligned with the thermometer bulb. This assembly is then placed in the Thiele tube
containing a high-boiling point oil (e.g., mineral oil or silicone oil).[3][4]

o Heating: The side arm of the Thiele tube is gently heated with a small flame. The convection
currents will circulate the oil, providing even heating.

o Observation: The temperature is monitored closely. The melting point range is recorded from
the temperature at which the first drop of liquid appears to the temperature at which the
entire sample has melted.

o Causality: A slow heating rate (1-2 °C per minute) near the expected melting point is crucial
for an accurate measurement. Rapid heating can lead to a reading that is higher than the
true melting point due to a lag in heat transfer from the oil to the sample and the
thermometer.

Micro-Boiling Point Determination

Given the potential for thermal decomposition, a micro-boiling point determination is a suitable
method as it requires only a small amount of sample.
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Principle: This method determines the boiling point by observing the temperature at which the
vapor pressure of the liquid equals the atmospheric pressure. This is visualized by a
continuous stream of bubbles from an inverted capillary tube.[5][6]

Step-by-Step Protocol:

Sample Preparation: A small amount of 5-(chloromethyl)isoxazole is placed in a small test
tube or fusion tube.

o Apparatus Assembly: A capillary tube, sealed at one end, is inverted and placed into the
sample. The assembly is attached to a thermometer and placed in a heating bath (such as a
Thiele tube).

e Heating: The apparatus is heated gently. Initially, trapped air will be expelled from the
capillary tube. As the temperature approaches the boiling point, a rapid and continuous
stream of vapor bubbles will emerge from the inverted capillary.

o Observation: The heat source is removed once a steady stream of bubbles is observed. The
bubbling will slow down and stop as the liquid cools. The boiling point is the temperature at
which the liquid just begins to enter the capillary tube.[6]

o Causality: This method is advantageous for small sample sizes and can be adapted for
determinations under reduced pressure. The point at which the liquid re-enters the capillary
signifies that the vapor pressure of the liquid is equal to the external pressure, which is the
definition of the boiling point.

Safety and Handling

As with any chlorinated organic compound, appropriate safety precautions should be taken
when handling 5-(chloromethyl)isoxazole.

o Personal Protective Equipment (PPE): Wear safety glasses, chemical-resistant gloves, and a
lab coat.

» Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.
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o Storage: Store in a tightly sealed container in a cool, dry place away from heat and
incompatible materials.

Conclusion

5-(Chloromethyl)isoxazole is a valuable reagent with a defined set of physical properties that
are crucial for its successful application. While its melting point is well-documented, the lack of
a reported boiling point at atmospheric pressure highlights the importance of careful handling
and the use of appropriate techniques like vacuum distillation for purification. The experimental
protocols outlined in this guide provide a framework for the accurate characterization of this
and similar heterocyclic compounds, ensuring reliable and reproducible results in a research
and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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